Cas no 16927-06-3 (1,2,4,5-Benzenetetracarboxylicacid, 1,4-diethyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylicacid, 1,4-diethyl ester
• CAS No: 16927-06-3
• MF: C₁₄H₁₄O₈
• MW: 310.256165027618
• CID: 195133
• PubChem ID: 85646
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxylicacid, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylicacid, 1,4-diethyl ester
• 2,5-bis(ethoxycarbonyl)terephthalic acid
• 1,2,4,5-Benzenetetracarboxylic acid, 1,4-diethyl ester
• DTXSID80884946
• Diethyl pyromellitate
• 50853-29-7
• 16927-06-3
• SCHEMBL11576424

• Inchi： 1S/C14H14O8/c1-3-21-13(19)9-5-8(12(17)18)10(14(20)22-4-2)6-7(9)11(15)16/h5-6H,3-4H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： FKBDSZNRJFOVHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(=O)O)C(C(=O)OCC)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 310.069
• Monoisotopic Mass: 310.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.389
• Boiling Point: 539.5°Cat760mmHg
• Flash Point: 202.9°C